Cas no 1378873-23-4 (1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene)

• Product Name: 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene
• CAS No: 1378873-23-4
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5000785
• Update Time: 2025-05-22

1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-methoxy-2,3-dimethylbenzene
• 2,3-Dimethyl-4-methoxybenzyl bromide
• 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene

• Inchi： 1S/C10H13BrO/c1-7-8(2)10(12-3)5-4-9(7)6-11/h4-5H,6H2,1-3H3
• InChI Key： DCOSMTBHWOZAQP-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(C)=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene

1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene: A Comprehensive Overview

1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene is a complex organic compound with the CAS number 1378873-23-4. This compound belongs to the class of aromatic bromides and is characterized by its unique structure, which includes a bromomethyl group attached to a benzene ring that also bears methoxy and dimethyl substituents. The compound's structure is of significant interest in organic chemistry due to its potential applications in various chemical reactions and material science.

The synthesis of 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining product quality. Such advancements underscore the ongoing efforts to improve synthetic methodologies in organic chemistry.

One of the key features of 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene is its reactivity. The bromomethyl group makes it a valuable precursor in nucleophilic substitution reactions, particularly in the preparation of various biologically active compounds. Recent research has demonstrated its utility in the synthesis of novel pharmaceutical agents, where the bromomethyl group serves as an intermediate for introducing diverse functional groups.

The physical properties of 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene are well-documented. It has a melting point of approximately 50°C and a boiling point around 150°C, making it suitable for use in a variety of thermal processes. Its solubility in common organic solvents such as dichloromethane and THF further enhances its versatility in chemical synthesis.

In terms of applications, 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene has found use in the pharmaceutical industry as an intermediate in drug development. Its ability to undergo various transformations makes it a valuable building block for constructing complex molecular architectures. Additionally, recent studies have explored its potential in materials science, particularly in the development of advanced polymers and coatings.

The stability and safety profile of 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene are critical considerations for its handling and storage. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure to strong oxidizing agents or extreme temperatures. Its handling should adhere to standard laboratory safety protocols to ensure safe usage.

From an environmental perspective, the biodegradation and ecological impact of 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene have been studied extensively. Research indicates that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. Efforts are ongoing to develop more sustainable methods for its production and disposal to minimize environmental impact.

In conclusion, 1-(Bromomethyl)-4-methoxy-2,3-dimethylbenzene (CAS No. 1378873-23-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.